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Compound of Interest

Compound Name: Methyl nitrite

Cat. No.: B1202744

Methyl Nitrite: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl nitrite, covering its chemical
identity, synthesis, and its role as a nitric oxide donor in biological systems. The information is
intended for researchers, scientists, and professionals in drug development who are interested
in the chemistry and pharmacology of simple alkyl nitrites.

Chemical Identifiers and Properties

Methyl nitrite (CH3ONO) is the simplest alkyl nitrite. It is a gas at standard temperature and
pressure, and it is known for its role as a precursor in organic synthesis and its biological
activity as a vasodilator. Below is a summary of its key chemical identifiers.
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Identifier Type Value Reference
CAS Number 624-91-9 [1]
IUPAC Name methyl nitrite [1]

Molecular Formula

CHsONO

[1]

INChl=1S/CH3NO2/c1-4-2-

InChl
3/h1H3
BLLFVUPNHCTMSV-
InChlKey
UHFFFAOYSA-N
SMILES C-O-N=0O
Molar Mass 61.04 g/mol [1]
EC Number 210-870-5
UN Number 2455

Experimental Protocols for Synthesis

Methyl nitrite can be synthesized through various methods. Below are detailed protocols for

two common laboratory-scale preparations.

Synthesis via Reaction of Sodium Nitrite, Methanol, and

Sulfuric Acid

This method involves the reaction of sodium nitrite with methanol in the presence of sulfuric

acid to generate gaseous methyl nitrite.

Materials:

e Sodium nitrite (NaNO2)

e Methanol (CHsOH)

o Concentrated sulfuric acid (H2SOa)
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o Water (H20)

e Ice

Procedure:

Prepare a solution of sodium nitrite by dissolving 8.3 g of NaNO:z in a mixture of 5.5 ml of
methanol and water.

In a separate flask, carefully prepare a solution of 5 ml of concentrated sulfuric acid in 10 ml
of water. Caution: Always add acid to water, not the other way around, and cool the mixture
as the dilution is exothermic.

Cool the sodium nitrite solution in an ice bath.

Slowly add the sulfuric acid solution dropwise to the cold sodium nitrite solution. Gaseous
methyl nitrite will be generated.[2]

The generated gas can be used directly in a subsequent reaction or collected. For collection,
the gas can be passed through a drying agent (e.g., anhydrous calcium chloride) and then
condensed in a cold trap cooled with a suitable refrigerant (e.g., dry ice/acetone).[3]

Synthesis via Reaction of Silver Nitrite and lodomethane

This method produces methyl nitrite through the reaction of silver nitrite with iodomethane.
Materials:

e Silver nitrite (AgNO2)

e lodomethane (CHsl)

Procedure:

e Suspend silver nitrite in a suitable solvent.

o Add iodomethane to the suspension. The reaction proceeds as the lone pair of electrons on
one of the oxygen atoms of the nitrite ion attacks the methyl group of iodomethane, leading
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to the displacement of the iodide ion.

 Silver iodide (Agl), which is insoluble, will precipitate out of the solution, driving the reaction
forward.

e The methyl nitrite formed can be isolated from the reaction mixture.[1]

Signaling Pathways and Mechanism of Action

Methyl nitrite is not known to have direct signaling functions. Instead, its primary biological
and pharmacological effects are mediated through its decomposition to nitric oxide (NO), a
critical signaling molecule in various physiological processes.

Nitric Oxide Donor Pathway

Alkyl nitrites, including methyl nitrite, act as potent vasodilators by releasing nitric oxide.[4]
This process initiates a signaling cascade that leads to the relaxation of smooth muscle,
particularly in blood vessels.
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Mechanism of action of methyl nitrite as a nitric oxide donor.

The released nitric oxide diffuses into smooth muscle cells and binds to the heme moiety of
soluble guanylate cyclase (sGC), activating the enzyme. This activation catalyzes the
conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The
subsequent increase in intracellular cGMP levels activates protein kinase G (PKG), which in
turn phosphorylates various downstream targets, ultimately leading to a decrease in
intracellular calcium concentration and smooth muscle relaxation, resulting in vasodilation.[5]
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Toxicology

The primary toxic effect of methyl nitrite, similar to other nitrites, is methemoglobinemia.[1][6]

Methemoglobinemia

Inhalation or ingestion of methyl nitrite can lead to the oxidation of the ferrous iron (Fe2*) in
hemoglobin to the ferric state (Fe3*), forming methemoglobin. Methemoglobin is incapable of
binding and transporting oxygen, leading to tissue hypoxia.[7] High levels of methemoglobin

can cause cyanosis, and in severe cases, can be fatal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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